Cas no 4026-48-6 (N-Methylcysteine)

• Product Name: N-Methylcysteine
• CAS No: 4026-48-6
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 925536
• PubChem ID: 452303
• Update Time: 2025-04-19

N-Methylcysteine Chemical and Physical Properties

Names and Identifiers

• N-Methylcysteine
• DTXSID20193246
• AM9312
• (2R)-2-(methylamino)-3-sulfanylpropanoic acid
• SCHEMBL120068
• DVOOXRTYGGLORL-VKHMYHEASA-N
• Q27463753
• L-Cysteine, N-methyl-
• (2R)-2-(methylamino)-3-sulfanyl-propanoic acid
• Cysteine, N-methyl, L-
• N-methyl-L-cysteine
• (R)-N-Methylcysteine
• N-methyl-l-cys
• L-Cysteine, N-methyl-, hydrochloride
• methyl l cysteine
• AKOS006349307
• Cysteine, N-methyl-
• 4026-48-6
• methyl-l-cysteine

• Inchi： 1S/C4H9NO2S/c1-5-3(2-8)4(6)7/h3,5,8H,2H2,1H3,(H,6,7)/t3-/m0/s1
• InChI Key： DVOOXRTYGGLORL-VKHMYHEASA-N
• SMILES： SC[C@@H](C(=O)O)NC

Computed Properties

• Exact Mass: 135.035
• Monoisotopic Mass: 135.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3A^2
• XLogP3: -2.6

Experimental Properties

• Density: 1.202
• Boiling Point: 242.8°Cat760mmHg
• Flash Point: 100.7°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives